Cas no 1538062-49-5 (Cyclopentanol, 1-[1-(aminomethyl)propyl]-2,2-dimethyl-)

• Product Name: Cyclopentanol, 1-[1-(aminomethyl)propyl]-2,2-dimethyl-
• CAS No: 1538062-49-5
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 5273728
• Update Time: 2025-07-08

Cyclopentanol, 1-[1-(aminomethyl)propyl]-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol, 1-[1-(aminomethyl)propyl]-2,2-dimethyl-
• 1-(1-Aminobutan-2-yl)-2,2-dimethylcyclopentan-1-ol

• Inchi： 1S/C11H23NO/c1-4-9(8-12)11(13)7-5-6-10(11,2)3/h9,13H,4-8,12H2,1-3H3
• InChI Key： CXSRFKIVPXQOJU-UHFFFAOYSA-N
• SMILES： C1(C(CN)CC)(O)CCCC1(C)C

Additional information on Cyclopentanol, 1-[1-(aminomethyl)propyl]-2,2-dimethyl-

CAS No. 1538062-49-5: Cyclopentanol, 1-[1-(aminomethyl)propyl]-2,2-dimethyl-

The compound Cyclopentanol, 1-[1-(aminomethyl)propyl]-2,2-dimethyl- (CAS No. 1538062-49-5) is a versatile organic compound with significant applications in various fields of chemistry and material science. This compound belongs to the class of cyclopentanols, which are five-membered cyclic alcohols with a wide range of functional groups attached to the ring structure. The presence of the aminomethyl group and the dimethyl substituents in its structure makes it unique and highly functional for specific chemical reactions and industrial applications.

Recent studies have highlighted the potential of this compound in drug discovery and development. The cyclopentanol framework is known for its ability to act as a chiral building block in asymmetric synthesis, enabling the creation of complex molecular architectures with high enantioselectivity. The aminomethyl group in this compound provides additional functionality, such as hydrogen bonding and nucleophilic reactivity, which are crucial for designing bioactive molecules targeting various therapeutic areas.

In terms of physical properties, CAS No. 1538062-49-5 exhibits a melting point of approximately -40°C and a boiling point around 180°C under standard atmospheric pressure. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for use in various organic synthesis protocols. The compound's stability under normal storage conditions further enhances its utility in large-scale chemical manufacturing processes.

The synthesis of this compound typically involves multi-step reactions starting from readily available starting materials such as cyclopentanone or cyclopentanol derivatives. One common approach is the nucleophilic substitution reaction where the hydroxyl group of cyclopentanol is replaced by an appropriate leaving group, followed by substitution with the desired aminoalkyl group. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, leading to higher yields and purer products.

Applications of CAS No. 1538062-49-5 span across multiple industries. In pharmaceuticals, it serves as an intermediate in the synthesis of bioactive compounds with potential anti-inflammatory, antiviral, or anticancer properties. In materials science, its ability to form stable amide bonds makes it valuable in polymer chemistry for creating novel materials with tailored mechanical and thermal properties.

Moreover, the compound has shown promise in green chemistry initiatives due to its compatibility with environmentally friendly reaction conditions. For instance, its use in catalytic asymmetric hydrogenation reactions reduces waste generation and enhances atom economy compared to traditional methods.

In conclusion, CAS No. 1538062-49-5 (Cyclopentanol, 1-[1-(aminomethyl)propyl]-2,2-dimethyl-) is a multifaceted organic compound with significant potential across diverse chemical disciplines. Its unique structural features and versatile reactivity make it an invaluable tool for researchers and industry professionals alike.